Cas no 898374-62-4 (N-(2,2-diethoxyethyl)-N'-(2,3-dimethylphenyl)ethanediamide)

• Product Name: N-(2,2-diethoxyethyl)-N'-(2,3-dimethylphenyl)ethanediamide
• CAS No: 898374-62-4
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 5488233
• Update Time: 2025-07-09

N-(2,2-diethoxyethyl)-N'-(2,3-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-diethoxyethyl)-N'-(2,3-dimethylphenyl)oxamide
• N-(2,2-diethoxyethyl)-N'-(2,3-dimethylphenyl)ethanediamide

• Inchi： 1S/C16H24N2O4/c1-5-21-14(22-6-2)10-17-15(19)16(20)18-13-9-7-8-11(3)12(13)4/h7-9,14H,5-6,10H2,1-4H3,(H,17,19)(H,18,20)
• InChI Key： VMFZUUWFZMAYDD-UHFFFAOYSA-N
• SMILES： C(NCC(OCC)OCC)(=O)C(NC1=CC=CC(C)=C1C)=O

Additional information on N-(2,2-diethoxyethyl)-N'-(2,3-dimethylphenyl)ethanediamide

Comprehensive Overview of N-(2,2-diethoxyethyl)-N'-(2,3-dimethylphenyl)ethanediamide (CAS No. 898374-62-4): Properties, Applications, and Industry Relevance

N-(2,2-diethoxyethyl)-N'-(2,3-dimethylphenyl)ethanediamide (CAS No. 898374-62-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This diamide derivative features a diethoxyethyl group and a 2,3-dimethylphenyl moiety, which contribute to its solubility and reactivity. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in designing enzyme inhibitors or bioactive intermediates.

The compound’s ethanediamide backbone offers versatility in synthetic applications, aligning with current trends in sustainable chemistry. With growing interest in green synthesis and atom-efficient reactions, CAS 898374-62-4 is being studied for its role in catalytic processes. Its diethoxyethyl side chain enhances stability under aqueous conditions, making it valuable for formulations requiring pH tolerance—a hot topic in formulation science.

In agrochemical innovation, N-(2,2-diethoxyethyl)-N'-(2,3-dimethylphenyl)ethanediamide is investigated for its potential as a precursor to crop protection agents. The 2,3-dimethylphenyl group may influence binding affinity to biological targets, a key focus in developing resistance-management solutions. This aligns with industry demands for next-generation pesticides addressing global food security challenges.

Analytical characterization of CAS 898374-62-4 involves advanced techniques like HPLC-MS and NMR spectroscopy, reflecting the compound’s complexity. Purity thresholds (>98%) are critical for reproducibility in research—a frequent query among procurement specialists. Storage recommendations typically include inert atmospheres and low temperatures to preserve its hydrolytic sensitivity.

The compound’s patent landscape reveals applications in material science, particularly polymer modifiers. Its dual functional groups enable crosslinking or copolymerization, relevant to biodegradable plastics—a trending sector. Suppliers emphasize batch-to-batch consistency, as minor impurities can impact downstream performance in high-value applications.

Regulatory compliance for 898374-62-4 follows standard organic compound guidelines, with SDS documentation highlighting proper handling protocols. While not classified as hazardous under major frameworks, its biodegradability profile is under study—an area of environmental concern. This positions the compound favorably for EPA-approved formulations.

Market analysts note rising demand for N-(2,2-diethoxyethyl)-N'-(2,3-dimethylphenyl)ethanediamide in Asia-Pacific R&D hubs, driven by pharmaceutical outsourcing. Cost optimization strategies, such as flow chemistry approaches, are being explored to scale production sustainably. These developments respond to frequent searches about bulk synthesis optimization and supply chain resilience.

Future research directions may explore the compound’s structure-activity relationships in medicinal chemistry, particularly for kinase modulation. Its hydrogen-bonding capacity makes it intriguing for crystal engineering—a niche but growing field. Such specialized applications demonstrate how CAS 898374-62-4 bridges academic inquiry and industrial innovation.